Cas no 1261825-00-6 (3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester)

• Product Name: 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester
• CAS No: 1261825-00-6
• MF: C₁₆H₁₂F₄O₂
• MW: 312.258898735046
• CID: 4999852
• Update Time: 2025-10-28

3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester

• Inchi： 1S/C16H12F4O2/c1-2-22-15(21)13-8-5-11(9-14(13)17)10-3-6-12(7-4-10)16(18,19)20/h3-9H,2H2,1H3
• InChI Key： OGWZKWKTXOVMNJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester

3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester (CAS No. 1261825-00-6): A Comprehensive Overview

3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester (CAS No. 1261825-00-6) is a fluorinated biphenyl derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique trifluoromethyl and fluoro substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure combines the robustness of a biphenyl core with the electronic effects of fluorine atoms, resulting in a versatile building block for advanced applications.

The growing interest in fluorinated organic compounds has positioned 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester as a key player in modern chemical research. Fluorine's ability to enhance metabolic stability, bioavailability, and lipophilicity has made this compound particularly relevant in drug discovery. Researchers are increasingly exploring its potential in the development of small-molecule therapeutics, especially for targets where traditional hydrocarbon-based compounds fall short. The ester functionality in this molecule further adds to its synthetic utility, allowing for straightforward derivatization.

In the agrochemical sector, 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester serves as a precursor for novel crop protection agents. The trifluoromethyl group is known to improve the biological activity of pesticides and herbicides, making this compound valuable in addressing global food security challenges. With increasing concerns about pesticide resistance and environmental impact, the demand for innovative fluorinated agrochemicals continues to rise, placing this compound at the forefront of agricultural innovation.

From a materials science perspective, the biphenyl core of 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester offers excellent thermal stability and electronic properties. These characteristics make it suitable for applications in organic electronics, including organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The fluorine atoms contribute to the compound's electron-withdrawing nature, which can be leveraged to fine-tune the electronic properties of advanced materials. As the demand for flexible and energy-efficient displays grows, so does the importance of such specialized intermediates.

The synthesis of 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester typically involves palladium-catalyzed cross-coupling reactions, a testament to the advancements in modern synthetic methodology. These processes highlight the compound's role in pushing the boundaries of green chemistry and atom economy. Researchers are particularly interested in developing more sustainable routes to this and similar fluorinated compounds, addressing one of the key challenges in contemporary chemical manufacturing.

Market trends indicate a steady growth in demand for fluorinated fine chemicals, with 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester being no exception. The pharmaceutical industry's continued focus on fluorine-containing drugs and the agrochemical sector's need for more effective solutions drive this demand. Additionally, the compound's potential applications in advanced materials and electronic devices open new avenues for commercialization and research collaboration.

Quality control and analytical characterization of 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester are crucial aspects of its production and application. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity. These analytical methods are particularly important given the compound's use in sensitive applications like pharmaceutical development, where even minor impurities can have significant consequences.

Storage and handling of 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in airtight containers away from moisture and extreme temperatures is recommended to maintain its stability. The compound's shelf life can be significantly extended when stored under appropriate conditions, making it a reliable reagent for various synthetic applications.

Future research directions for 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester are likely to focus on expanding its applications in medicinal chemistry and materials science. The growing interest in personalized medicine and targeted drug delivery systems may create new opportunities for this and similar fluorinated compounds. Additionally, as the electronics industry continues to miniaturize devices and seek new functional materials, the unique properties of this compound may find novel applications in emerging technologies.

In conclusion, 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester (CAS No. 1261825-00-6) represents an important class of fluorinated organic compounds with wide-ranging applications across multiple industries. Its unique structural features and chemical properties make it a valuable tool for researchers and industrial chemists alike. As scientific understanding of fluorinated compounds continues to grow, so too will the potential applications and importance of this versatile chemical intermediate.